Cas no 1092349-93-3 (6,7-Difluorochroman-4-one)

• Product Name: 6,7-Difluorochroman-4-one
• CAS No: 1092349-93-3
• MF: C₉H₆F₂O₂
• MW: 184.1395
• MDL: MFCD11518477
• CID: 2136004
• Update Time: 2025-08-05

6,7-Difluorochroman-4-one Chemical and Physical Properties

Names and Identifiers

• 6,7-Difluorochroman-4-one
• 6,7-difluoro-2,3-dihydrochromen-4-one
• AK172642
• 6,7-difluoro-chroman-4-one
• PubChem10486
• AMOT0476
• FCH894184
• EBD3321549
• CM13885
• AS06214
• 6,7-DIFLUORO-4H-CHROMEN-4-ONE
• AX8297007
• 6,7-Difluoro-2,3-dihydro-4H-1-benzopyran-4-one
• 6,7-DIFLUORO-2,3-DIHYDRO-1-BENZOPYRAN-4-ONE
• 6,7-DIFLUORO-3,4-DIHYDRO-2H-1-BENZOPYRAN-4-ONE

• MDL： MFCD11518477
• Inchi： 1S/C9H6F2O2/c10-6-3-5-8(12)1-2-13-9(5)4-7(6)11/h3-4H,1-2H2
• InChI Key： WGCSANGNQYZBTQ-UHFFFAOYSA-N
• SMILES： FC1=C(C([H])=C2C(=C1[H])C(C([H])([H])C([H])([H])O2)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 220
• Topological Polar Surface Area: 26.3

Experimental Properties

• Density: 1.392±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 295.1±40.0 ºC (760 Torr),
• Flash Point: 128.1±22.2 ºC,
• Solubility: Almost insoluble (0.033 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Chromones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Chromones

Additional information on 6,7-Difluorochroman-4-one

Introduction to 6,7-Difluorochroman-4-one (CAS No. 1092349-93-3)

6,7-Difluorochroman-4-one, with the CAS number 1092349-93-3, is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound belongs to the chroman family, which is characterized by a benzopyran skeleton with a ketone group at the 4-position. The presence of fluorine atoms at the 6 and 7 positions imparts distinctive properties to this molecule, making it a subject of extensive research.

The chemical formula of 6,7-Difluorochroman-4-one is C₁₀H₆F₂O₂. Its molecular weight is approximately 198.15 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including the condensation of 2,3-difluorophenol with an appropriate ketone followed by cyclization and oxidation steps. The resulting product is a crystalline solid that exhibits high thermal stability and solubility in common organic solvents such as dichloromethane, acetone, and dimethyl sulfoxide (DMSO).

In the realm of medicinal chemistry, 6,7-Difluorochroman-4-one has been explored for its potential therapeutic applications. Recent studies have highlighted its anti-inflammatory and antioxidant properties, which are attributed to its ability to modulate key signaling pathways involved in inflammation and oxidative stress. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 6,7-Difluorochroman-4-one effectively inhibited the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This finding suggests that the compound may have potential as a novel anti-inflammatory agent for the treatment of inflammatory diseases.

Beyond its anti-inflammatory properties, 6,7-Difluorochroman-4-one has also shown promise in cancer research. Preclinical studies have indicated that the compound exhibits selective cytotoxicity against various cancer cell lines, including breast cancer, lung cancer, and colorectal cancer cells. The mechanism underlying this cytotoxic effect is believed to involve the induction of apoptosis through the activation of caspase pathways and the disruption of mitochondrial membrane potential. These findings have sparked interest in further investigating 6,7-Difluorochroman-4-one as a potential anticancer agent.

In addition to its biological activities, 6,7-Difluorochroman-4-one has also been studied for its potential applications in materials science. The unique electronic properties of fluorinated chromans make them attractive candidates for use in organic electronics and optoelectronic devices. Research published in the Journal of Materials Chemistry C has shown that thin films of 6,7-Difluorochroman-4-one-based materials exhibit excellent charge transport properties and stability under ambient conditions. These characteristics make them suitable for use in organic field-effect transistors (OFETs) and organic photovoltaic (OPV) devices.

The synthesis and characterization of 6,7-Difluorochroman-4-one-based materials have been extensively reported in the literature. Various synthetic routes have been developed to optimize yield and purity, including microwave-assisted synthesis and solvent-free conditions. Advanced spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray diffraction (XRD) have been employed to confirm the structure and purity of the synthesized compounds.

In conclusion, 6,7-Difluorochroman-4-one (CAS No. 1092349-93-3) is a versatile compound with a wide range of potential applications in medicinal chemistry and materials science. Its unique chemical structure and functional properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its biological activities and material properties, it is likely that this compound will play an increasingly important role in advancing various scientific fields.